Cas no 2228652-93-3 (methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate
• CAS No: 2228652-93-3
• MF: C₁₀H₁₈O₃S
• MW: 218.313122272491
• CID: 6050940
• PubChem ID: 165605597
• Update Time: 2025-11-01

methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate
• EN300-1726481
• 2228652-93-3

• Inchi： 1S/C10H18O3S/c1-10(2)7(4-5-14-10)6-8(11)9(12)13-3/h7-8,11H,4-6H2,1-3H3
• InChI Key： NXQUGJVSWIVDAK-UHFFFAOYSA-N
• SMILES： S1CCC(CC(C(=O)OC)O)C1(C)C

Computed Properties

• Exact Mass: 218.09766561g/mol
• Monoisotopic Mass: 218.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate

Methyl 3-(2,2-Dimethylthiolan-3-yl)-2-Hydroxypropanoate: An Overview of CAS No. 2228652-93-3

Methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate (CAS No. 2228652-93-3) is a unique compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate is C₁₁H₁₈O₃S, and its molecular weight is approximately 246.31 g/mol. The compound features a thiolane ring, which is a six-membered ring containing sulfur, and a hydroxypropanoate ester moiety. These structural elements contribute to its unique chemical and biological properties.

Recent studies have highlighted the potential of methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate in various biological systems. One notable area of research is its role as an antioxidant. The presence of the thiolane ring and the hydroxyl group provides the compound with significant radical-scavenging capabilities, making it a promising candidate for the prevention and treatment of oxidative stress-related diseases.

In addition to its antioxidant properties, methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate has shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential therapeutic option for conditions characterized by chronic inflammation, such as arthritis and inflammatory bowel disease.

The compound's ability to modulate cellular signaling pathways has also been explored. Research has shown that methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate can interact with key signaling molecules involved in cell proliferation and apoptosis. This property suggests its potential use in cancer therapy, where modulating these pathways can help control tumor growth and enhance the effectiveness of other treatments.

Furthermore, the structural diversity of methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate allows for the synthesis of various derivatives with tailored properties. This flexibility is particularly valuable in drug discovery and development, where small modifications can significantly impact the compound's pharmacological profile. For instance, altering the substituents on the thiolane ring or the ester moiety can enhance solubility, stability, and bioavailability.

The synthesis of methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 3-chloro-1-propanol with dimethylthiolane followed by esterification with methanol. Advanced techniques such as microwave-assisted synthesis and catalytic methods have also been employed to optimize the process.

In terms of safety and handling, while specific data on the toxicity and environmental impact of methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate are still being investigated, general precautions should be taken when working with this compound. It is advisable to handle it in a well-ventilated area and use appropriate personal protective equipment (PPE) to minimize exposure.

The future prospects for methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate are promising. Ongoing research aims to further elucidate its mechanisms of action and explore its potential applications in various therapeutic areas. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In conclusion, methyl 3-(2,2-dimethylthiolan-3-yl)-2-hydroxypropanoate (CAS No. 22865549) is a multifaceted compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and biological activities make it an exciting candidate for further investigation and commercialization.